Welcome to BenchChem Online Store!
Deutsch
List
Bench Chemicals
molecular formula C17H14O3 B8018574 3-(4-Methoxybenzoyl)-2-methylbenzofuran CAS No. 94541-06-7

3-(4-Methoxybenzoyl)-2-methylbenzofuran

Cat. No. B8018574
CAS RN: 94541-06-7
M. Wt: 266.29 g/mol
InChI Key: YHTKTSKKNRXRKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US03975537

Procedure details

2-Methylbenzofuran (7.25 g., 0.055 mol.) was acylated with 15.7 g. (0.092 mol.) of anisoyl chloride according to the procedure described in Example 10 to give 2-methyl-3-(4'-methoxybenzoyl)benzofuran.
Name
2-Methylbenzofuran
Quantity
7.25 g
Type
reactant
Reaction Step One
Name
anisoyl chloride
Quantity
0.092 mol
Type
reactant
Reaction Step Two
Name
2-methyl-3-(4'-methoxybenzoyl)benzofuran

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[O:3][C:4]2[CH:10]=[CH:9][CH:8]=[CH:7][C:5]=2[CH:6]=1.[C:11](Cl)(=[O:20])[C:12]1[CH:17]=[CH:16][C:15]([O:18][CH3:19])=[CH:14][CH:13]=1>>[CH3:1][C:2]1[O:3][C:4]2[CH:10]=[CH:9][CH:8]=[CH:7][C:5]=2[C:6]=1[C:11](=[O:20])[C:12]1[CH:17]=[CH:16][C:15]([O:18][CH3:19])=[CH:14][CH:13]=1

Inputs

Step One
Name
2-Methylbenzofuran
Quantity
7.25 g
Type
reactant
Smiles
CC=1OC2=C(C1)C=CC=C2
Step Two
Name
anisoyl chloride
Quantity
0.092 mol
Type
reactant
Smiles
C(C1=CC=C(C=C1)OC)(=O)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-methyl-3-(4'-methoxybenzoyl)benzofuran
Type
product
Smiles
CC=1OC2=C(C1C(C1=CC=C(C=C1)OC)=O)C=CC=C2

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.